Cas no 101626-19-1 (3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester)

3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester is a specialized heterocyclic compound featuring a pyrrolidine core functionalized with a 3-hydroxyphenyl group and a 5-oxo ester moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and synthetic chemistry applications. The presence of both hydroxyl and carbonyl groups enhances its versatility as an intermediate for further derivatization or as a building block in complex molecule synthesis. The methyl ester group improves solubility and handling, facilitating its use in organic reactions. Its well-defined stereochemistry and functional group arrangement make it valuable for research in medicinal chemistry and drug development.
3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester structure
101626-19-1 structure
Product Name:3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester
CAS No:101626-19-1
MF:C12H13NO4
MW:235.235923528671
MDL:MFCD14744686
CID:1132743
PubChem ID:13536134
Update Time:2025-05-26

3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester
    • 1-(3-Hydroxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid methyl ester
    • AKOS001798056
    • 1-(3-Hydroxy-phenyl)-5-oxo-pyrrolidine-3-carboxylicacidmethylester
    • 101626-19-1
    • AB90653
    • CCG-130081
    • MDL: MFCD14744686
    • Inchi: 1S/C12H13NO4/c1-17-12(16)8-5-11(15)13(7-8)9-3-2-4-10(14)6-9/h2-4,6,8,14H,5,7H2,1H3
    • InChI Key: SBPFKSNHZXFSTM-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(=O)OC)CN1C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 235.08449
  • Monoisotopic Mass: 235.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84

3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Advanced ChemBlocks
O34219-1G
1-(3-Hydroxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid methyl ester
101626-19-1 95%
1g
$350 2024-05-21
Advanced ChemBlocks
O34219-5G
1-(3-Hydroxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid methyl ester
101626-19-1 95%
5g
$1050 2024-05-21

Additional information on 3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester

Recent Advances in the Study of 3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester (CAS: 101626-19-1)

The compound 3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester (CAS: 101626-19-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinecarboxylic acid scaffold and hydroxyphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. This advancement is critical for scaling up production and facilitating further pharmacological testing. The study also highlighted the compound's stability under various physiological conditions, which is a positive indicator for its potential as a drug candidate.

In terms of biological activity, recent investigations have explored the compound's interaction with specific molecular targets. Preliminary in vitro studies suggest that 3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding aligns with earlier hypotheses about its potential anti-inflammatory properties. Furthermore, molecular docking simulations have provided insights into the binding modes of the compound, offering a structural basis for future structure-activity relationship (SAR) studies.

Another significant development is the exploration of the compound's neuroprotective effects. A 2024 study in Neuropharmacology reported that 3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester demonstrated neuroprotective activity in a rodent model of oxidative stress-induced neurodegeneration. The study attributed this effect to the compound's ability to modulate reactive oxygen species (ROS) levels and enhance cellular antioxidant defenses. These findings open new avenues for research into its potential application in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising results, challenges remain in the development of 3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, which may necessitate the development of prodrug formulations or alternative delivery methods. Additionally, further in vivo studies are required to fully assess its safety profile and efficacy in more complex biological systems.

In conclusion, the recent research on 3-Pyrrolidinecarboxylic acid, 1-(3-hydroxyphenyl)-5-oxo-, methyl ester (CAS: 101626-19-1) highlights its potential as a versatile scaffold for drug discovery. Advances in synthetic chemistry, coupled with growing evidence of its biological activities, position this compound as a promising candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and expanding the scope of its therapeutic applications.

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